6-Bromo-7-methylchroman-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-7-methylchroman-4-one is a chemical compound with the molecular formula C10H9BrO2 . It is a solid substance at room temperature . The compound is part of the chromanone family, which is a significant and interesting heterobicyclic compound that acts as a building block in medicinal chemistry for isolation, designing, and synthesis of novel lead compounds .
Molecular Structure Analysis
The molecular structure of 6-Bromo-7-methylchroman-4-one is characterized by a fusion of a benzene nucleus (ring A) with dihydropyran (ring B). This structure relates to chromane, chromene, chromone, and chromenone . The absence of a C2-C3 double bond in chromanone makes a minor difference from chromone and is associated with diverse biological activities .Physical And Chemical Properties Analysis
6-Bromo-7-methylchroman-4-one is a solid substance at room temperature . More detailed physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Medicinal Chemistry
“6-Bromo-7-methylchroman-4-one” is a heterobicyclic compound that acts as a building block in medicinal chemistry for the isolation, design, and synthesis of novel lead compounds . It exhibits significant variations in biological activities due to the absence of a double bond between C-2 and C-3 .
Pharmacological Activities
Chromanone analogs, including “6-Bromo-7-methylchroman-4-one”, exhibit a wide range of pharmacological activities. These include anticancer, antidiabetic, antioxidant, antimicrobial, antifungal, antiviral, antileishmanial, insecticidal, spasmolytic, analgesic, anti-inflammatory, anticoagulant, estrogenic inhibitor, anti-acetylcholinesterase (AchE) inhibitor, antihuman immunodeficiency virus (HIV), anticonvulsant, antidepressants, anticoronal, and antitubercular activity .
Alzheimer’s Disease Research
In vitro studies have revealed that certain derivatives of “6-Bromo-7-methylchroman-4-one” exhibited high binding affinities to Aβ plaques, which are associated with Alzheimer’s disease .
Chemical Synthesis
Despite its wide range of applications, the chemical synthesis of “6-Bromo-7-methylchroman-4-one” often results in poor yield. Therefore, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs .
Drug Designing and Development
Considering the versatility of chromanone, “6-Bromo-7-methylchroman-4-one” can be used as a template in drug designing and development .
Simulation Visualizations
Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations using information and documents regarding "6-Bromo-7-methylchroman-4-one" .
Future Directions
The future directions for the study of 6-Bromo-7-methylchroman-4-one and other chromanone derivatives include the development of more effective and cost-effective methods for their synthesis . There is also a need for further studies to fully understand their biological activities and mechanisms of action . The development of safer and more sustainable methods for the bromination of organic molecules, including chromanone derivatives, is another important area of future research .
Mechanism of Action
Target of Action
6-Bromo-7-methylchroman-4-one is a derivative of Chroman-4-one, a heterobicyclic compound that serves as a building block in medicinal chemistry Chroman-4-one and its derivatives have been associated with a wide range of biological activities, suggesting that they interact with multiple targets .
Mode of Action
Chroman-4-one derivatives have been shown to exhibit diverse biological activities, indicating that they likely interact with their targets in various ways .
Biochemical Pathways
Chroman-4-one and its derivatives, including 6-Bromo-7-methylchroman-4-one, have been found to affect various biochemical pathways. They exhibit a wide range of pharmacological activities, including anticancer, antidiabetic, antioxidant, antimicrobial, antifungal, antiviral, and anti-inflammatory activities . This suggests that these compounds may interact with multiple biochemical pathways, leading to diverse downstream effects.
Result of Action
Given the wide range of pharmacological activities exhibited by chroman-4-one derivatives, it can be inferred that these compounds likely induce various molecular and cellular changes .
properties
IUPAC Name |
6-bromo-7-methyl-2,3-dihydrochromen-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10/h4-5H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQVBOJVMMUTCCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1Br)C(=O)CCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-7-methylchroman-4-one | |
CAS RN |
173381-62-9 |
Source
|
Record name | 6-bromo-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.